Cas no 1883347-32-7 (4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid)

• Product Name: 4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid
• CAS No: 1883347-32-7
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• MDL: MFCD29075655
• CID: 2503069
• PubChem ID: 117587674
• Update Time: 2024-11-06

4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetoxy-3-(cyclopropylmethoxy)benzoic acid
• AK187907
• 4-acetyloxy-3-(cyclopropylmethoxy)benzoic acid
• C73602
• 4-Acetoxy-3-(cyclopropylmethoxy)benzoicacid
• DB-166895
• AKOS026674286
• DS-9850
• 4-(acetyloxy)-3-(cyclopropylmethoxy)benzoic acid
• Benzoic acid, 4-(acetyloxy)-3-(cyclopropylmethoxy)-
• 1883347-32-7
• CS-0162726
• DTXSID701223002

• MDL： MFCD29075655
• Inchi： 1S/C13H14O5/c1-8(14)18-11-5-4-10(13(15)16)6-12(11)17-7-9-2-3-9/h4-6,9H,2-3,7H2,1H3,(H,15,16)
• InChI Key： FDEYOJNKVOZUEW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1OC(C)=O)CC1CC1

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8